Cas no 2174001-72-8 (7-ethyl-6-azaspiro3.4octane)

• Product Name: 7-ethyl-6-azaspiro3.4octane
• CAS No: 2174001-72-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6246445
• PubChem ID: 136574222
• Update Time: 2025-10-07

7-ethyl-6-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-6-azaspiro3.4octane
• SCHEMBL21504475
• 2174001-72-8
• 7-ethyl-6-azaspiro[3.4]octane
• EN300-1694046

• Inchi： 1S/C9H17N/c1-2-8-6-9(7-10-8)4-3-5-9/h8,10H,2-7H2,1H3
• InChI Key： YFFCRLWHIJXNNR-UHFFFAOYSA-N
• SMILES： N1C(CC)CC2(C1)CCC2

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 7-ethyl-6-azaspiro3.4octane

Introduction to 7-Ethyl-6-Azaspiro[3.4]octane (CAS No. 2174001-72-8)

7-Ethyl-6-azaspiro[3.4]octane, with the Chemical Abstracts Service (CAS) number 2174001-72-8, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 7-Ethyl-6-azaspiro[3.4]octane features a spirocyclic ring system with an ethyl substituent at the 7-position and an azaspiro ring at the 6-position. This unique structural arrangement confers the compound with distinct chemical and physical properties, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 7-Ethyl-6-azaspiro[3.4]octane in several areas of biomedical research. One notable application is its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of this compound to interact with GPCRs suggests its potential as a lead molecule for developing novel therapeutic agents.

In addition to its receptor modulating properties, 7-Ethyl-6-azaspiro[3.4]octane has shown promising results in preclinical studies for its anti-inflammatory and analgesic effects. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity, making it a potential candidate for treating inflammatory conditions and chronic pain.

The synthesis of 7-Ethyl-6-azaspiro[3.4]octane has been optimized through various synthetic routes, including catalytic hydrogenation and ring-closing metathesis. These methods have improved the yield and purity of the compound, facilitating its large-scale production for further research and development. The synthetic versatility of this compound also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) and the development of more potent derivatives.

Clinical trials involving 7-Ethyl-6-azaspiro[3.4]octane are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal adverse effects, paving the way for more advanced clinical studies. The ongoing research aims to elucidate the full therapeutic potential of this compound and identify specific indications where it can be most effective.

The pharmacokinetic properties of 7-Ethyl-6-azaspiro[3.4]octane have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic utility. The compound has demonstrated good oral bioavailability and a long half-life, suggesting that it can be administered orally with sustained therapeutic effects.

In conclusion, 7-Ethyl-6-azaspiro[3.4]octane (CAS No. 2174001-72-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in drug discovery and development.